Cas no 141263-01-6 (Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-b-D-thioglucopyranoside)

• Product Name: Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-b-D-thioglucopyranoside
• CAS No: 141263-01-6
• MF: C₂₉H₃₂O₅S
• MW: 492.62638759613
• CID: 64659
• PubChem ID: 101263432
• Update Time: 2025-06-07

Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-b-D-thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-di-O-benzyl-4,6-O-benzylidene-1-thio-beta-D-glucopyranoside
• Ethyl 2,3-di-O-benzyl-4,6-O-benzylidene-1-thio-b-D-glucopyranoside
• ETHYL 2,3-DI-O-BENZYL-4,6-O-BENZYLIDENE-B-D-THIOGLUCOPYRANOSIDE
• 141263-01-6
• (4aR,6S,7R,8S,8aR)-6-ethylsulfanyl-2-phenyl-7,8-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine
• (4aR,6S,7R,8S,8aR)-7,8-bis(benzyloxy)-6-(ethylsulfanyl)-2-phenyl-hexahydro-2H-pyrano[3,2-d][1,3]dioxine
• (4AR,6S,7R,8S,8aR)-7,8-bis(benzyloxy)-6-(ethylthio)-2-phenylhexahydropyrano[3,2-d][1,3]dioxine
• Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-b-D-thioglucopyranoside

• Inchi： 1S/C29H32O5S/c1-2-35-29-27(31-19-22-14-8-4-9-15-22)26(30-18-21-12-6-3-7-13-21)25-24(33-29)20-32-28(34-25)23-16-10-5-11-17-23/h3-17,24-29H,2,18-20H2,1H3/t24-,25-,26+,27-,28?,29+/m1/s1
• InChI Key： JDBLGLZAAWCNMD-ICHYBAGLSA-N
• SMILES： S(CC)[C@H]1[C@@H]([C@H]([C@H]2[C@@H](COC(C3C=CC=CC=3)O2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 492.19700
• Monoisotopic Mass: 492.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4A^2
• XLogP3: 5.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 623.3±55.0 °C at 760 mmHg
• Flash Point: 330.8±31.5 °C
• PSA: 71.45000
• LogP: 5.74940
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-b-D-thioglucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-b-D-thioglucopyranoside

Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside (CAS No. 141263-01-6): An Overview of Its Structure, Synthesis, and Applications in Chemical and Biological Research

Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside (CAS No. 141263-01-6) is a complex carbohydrate derivative that has garnered significant attention in the fields of organic chemistry and biological research. This compound is characterized by its intricate structure, which includes a thioglucopyranoside moiety protected by benzyl groups. The detailed study of this compound has provided valuable insights into the synthesis and biological activities of carbohydrate derivatives, making it a subject of interest for both academic and industrial researchers.

The structure of Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside is particularly noteworthy. The thioglucopyranoside core is a six-membered ring with a sulfur atom replacing one of the oxygen atoms in the ring. This substitution imparts unique chemical properties to the molecule, such as enhanced stability and reactivity. The benzyl groups attached to the 2, 3, 4, and 6 positions serve as protecting groups, which are crucial for controlling the reactivity and selectivity during synthetic transformations. The ethyl ester group at the anomeric position adds another layer of complexity to the molecule, influencing its solubility and reactivity in various solvents.

The synthesis of Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside is a multi-step process that requires precise control over reaction conditions and reagents. One common approach involves the protection of a glucose derivative with benzyl groups followed by the introduction of the sulfur atom through a thiolysis reaction. The ethylation step is typically performed using an alkylating agent such as ethyl iodide in the presence of a base. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, the use of green solvents and catalysts has been explored to reduce the environmental impact of the synthesis process.

In terms of biological applications, Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside has shown promise in various areas of research. One key application is in the study of carbohydrate-protein interactions. Carbohydrates play crucial roles in many biological processes, including cell signaling, immune responses, and pathogen recognition. The ability to synthesize well-defined carbohydrate derivatives like Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside allows researchers to probe these interactions with high precision. For example, studies have demonstrated that this compound can modulate the binding affinity between carbohydrates and lectins, which are proteins that recognize specific carbohydrate structures.

Another area where Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside has found application is in drug delivery systems. Carbohydrate-based prodrugs have gained attention due to their ability to improve the pharmacokinetic properties of therapeutic agents. By attaching a therapeutic molecule to a carbohydrate derivative like Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside, researchers can achieve targeted delivery and controlled release of the drug. This approach has been explored for various diseases, including cancer and infectious diseases.

Recent research findings have further highlighted the potential of Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside in biomedical applications. A study published in *Journal of Medicinal Chemistry* reported that this compound exhibits potent antiviral activity against several strains of influenza virus. The mechanism behind this activity is thought to involve interference with viral entry into host cells by blocking specific carbohydrate-binding sites on viral surface proteins. Another study in *Carbohydrate Research* demonstrated that Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside can enhance the bioavailability of poorly soluble drugs by forming stable complexes with them.

The future prospects for Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside are promising. Ongoing research aims to optimize its synthesis methods to make it more accessible for large-scale production. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to enhance therapeutic outcomes. The interdisciplinary nature of this research involving organic chemistry, biology, and pharmacology underscores its importance in advancing our understanding of complex biological systems and developing innovative solutions for healthcare challenges.

In conclusion, Ethyl 2,3-Di-O-benzyl-4,6-O-benzylidene-β-D-thioglucopyranoside (CAS No. 141263-01-6) is a versatile compound with a rich structural complexity that offers numerous opportunities for scientific exploration and practical applications. Its unique properties make it an invaluable tool for researchers working at the intersection of chemistry and biology.